Cas no 62093-17-8 (2-Pyridinamine, N-methyl-N-phenyl-)

2-Pyridinamine, N-methyl-N-phenyl- structure
62093-17-8 structure
Product Name:2-Pyridinamine, N-methyl-N-phenyl-
CAS No:62093-17-8
MF:C12H12N2
MW:184.237082481384
CID:458471
PubChem ID:11651269
Update Time:2025-04-19

2-Pyridinamine, N-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinamine, N-methyl-N-phenyl-
    • N-methyl-N-phenylpyridin-2-amine
    • 62093-17-8
    • SCHEMBL4805106
    • AKOS027558357
    • phenyl-(2-pyridyl)-methylamine
    • PZHZWWRHQXMGJQ-UHFFFAOYSA-N
    • DTXSID90470016
    • Inchi: 1S/C12H12N2/c1-14(11-7-3-2-4-8-11)12-9-5-6-10-13-12/h2-10H,1H3
    • InChI Key: PZHZWWRHQXMGJQ-UHFFFAOYSA-N
    • SMILES: N(C)(C1C=CC=CN=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 184.10016
  • Monoisotopic Mass: 184.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 16.1Ų

Experimental Properties

  • PSA: 16.13
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